Cas no 2229579-36-4 (3,3-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 3,3-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2229579-36-4
• MF: C₈H₁₀F₅N₃
• MW: 243.177118778229
• CID: 6162878
• PubChem ID: 165692994
• Update Time: 2025-07-19

3,3-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• 2229579-36-4
• EN300-1969359
• 3,3-difluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-amine

• Inchi： 1S/C8H10F5N3/c1-16-4-5(7(9,10)2-3-14)6(15-16)8(11,12)13/h4H,2-3,14H2,1H3
• InChI Key： QKHSGWHHTBRUHK-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1=CN(C)N=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 243.07948814g/mol
• Monoisotopic Mass: 243.07948814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-yl)Propan-1-Amine (CAS No. 2229579-36-4)

3,3-Difluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-1-amine (CAS No. 2229579-36-4) is a fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of multiple fluorine atoms and a pyrazole ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for fluorinated compounds with enhanced metabolic stability and bioavailability.

The compound's CAS number 2229579-36-4 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. Its molecular structure combines a 1-methyl-3-(trifluoromethyl)-1H-pyrazole moiety with a 3,3-difluoropropan-1-amine side chain, which contributes to its distinct physicochemical properties. This combination is often explored in the context of structure-activity relationship (SAR) studies, a hot topic in modern pharmaceutical development.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their versatility in designing crop protection agents and pharmaceutical intermediates. The incorporation of fluorine atoms, as seen in 3,3-difluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-1-amine, is known to improve lipophilicity and membrane permeability—key factors in optimizing drug candidates. This aligns with current industry trends focusing on precision agriculture and targeted therapeutics.

From a synthetic chemistry perspective, the compound's trifluoromethyl group and difluoromethylene linkage offer opportunities for innovative cross-coupling reactions and click chemistry applications. These methods are frequently searched by chemists seeking efficient routes to complex fluorinated architectures. Additionally, its stability under various conditions makes it a candidate for high-throughput screening libraries, a priority for AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on sustainable chemistry, researchers are evaluating the ecological footprint of fluorinated building blocks like CAS 2229579-36-4. Innovations in green synthesis and biodegradability are often discussed in conjunction with such compounds, addressing concerns raised by environmental agencies and conscientious consumers.

In summary, 3,3-difluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-1-amine represents a compelling case study at the intersection of fluorine chemistry and applied life sciences. Its dual utility in pharmaceuticals and agrochemicals underscores the importance of multi-disciplinary research, while its structural complexity continues to inspire advancements in catalytic methodologies and molecular design.